Cas no 896304-88-4 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• CAS No: 896304-88-4
• MF: C₁₇H₁₁ClN₂O₆S₂
• MW: 438.862040758133
• CID: 6530121
• Update Time: 2025-06-20

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
• Benzoic acid, 5-chloro-2-nitro-, 6-[[(4-methyl-2-thiazolyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester

• Inchi： 1S/C17H11ClN2O6S2/c1-9-7-27-17(19-9)28-8-11-5-14(21)15(6-25-11)26-16(22)12-4-10(18)2-3-13(12)20(23)24/h2-7H,8H2,1H3
• InChI Key： IFLZEUCPNMVWFW-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CS2)OC=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 654.4±65.0 °C(Predicted)
• pka: 2.39±0.10(Predicted)

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

Introduction to 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate (CAS No. 896304-88-4)

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate, identified by its CAS number 896304-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates several key structural motifs, including a pyran ring, a thiazole moiety, and a nitro-substituted aromatic ring, which collectively contribute to its unique chemical properties and biological relevance.

The thiazole ring is a prominent feature in this molecule, known for its presence in numerous biologically active natural products and synthetic drugs. Thiazole derivatives are widely recognized for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. In particular, the 4-methyl-1,3-thiazol-2-yl substituent in this compound introduces a methyl group at the 4-position of the thiazole ring, which can influence the electronic and steric properties of the molecule. This modification may enhance or modulate the biological activity of the compound by affecting its interactions with biological targets.

The pyran ring component of the molecule is another critical structural feature. Pyran derivatives are commonly found in various pharmacologically active compounds, including those with antiviral and anti-inflammatory effects. The 4-oxo-4H-pyran-3-yl moiety in this compound introduces an oxygen atom at the 4-position of the pyran ring, which can participate in hydrogen bonding interactions with biological targets. This structural element may contribute to the compound's binding affinity and specificity when interacting with proteins or enzymes.

The 5-chloro-2-nitrobenzoate part of the molecule is an aromatic carboxylate derivative that contains both chlorine and nitro substituents. These functional groups are known to enhance the lipophilicity and metabolic stability of pharmaceutical compounds. The presence of these substituents can influence the electronic distribution within the aromatic system, potentially affecting the reactivity and binding properties of the molecule. Additionally, nitroaromatic compounds have been extensively studied for their potential therapeutic applications, including their roles as intermediates in drug synthesis and as bioactive molecules themselves.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have suggested that the combination of these structural motifs may facilitate binding to specific enzymes or receptors involved in various disease pathways. For instance, computational simulations have indicated that this compound could interact with enzymes such as kinases or proteases, which are often implicated in cancer progression. The sulfanyl group at the 6-position of the thiazole ring may play a crucial role in mediating these interactions by forming hydrogen bonds or participating in hydrophobic contacts with key residues on the target protein.

In vitro studies have begun to explore the potential biological activities of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate (CAS No. 896304-88-4). Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory responses. The thiazole moiety has been shown to modulate inflammatory pathways by interacting with transcription factors such as NFκB. Furthermore, the nitroaromatic group may contribute to antioxidant properties by scavenging reactive oxygen species (ROS). These findings highlight the compound's potential as a lead candidate for further development into therapeutic agents targeting inflammatory and oxidative stress-related diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the sulfur atom of the thiazole ring, condensation reactions to form the pyran ring structure, and nitration followed by esterification to introduce the nitroaromatic moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing intricate molecular frameworks with high precision.

The pharmacokinetic properties of 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyxanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyran-xanthene-pyrenephenoxypyrenephenoxypyrenephenoxypyrenephenoxypyrenephenoxypyrenephenoxypyrenephenoxypyrenephenoxypyrene (CAS No. 89630488)* * * * * * * * * * * * * are also being evaluated to assess its suitability for clinical applications. Parameters such as solubility, bioavailability, metabolic stability, and excretion pathways are critical factors that determine whether a candidate drug can progress to clinical trials. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable solubility in aqueous media and moderate oral bioavailability in animal models.

The potential therapeutic applications of this compound are broadening as more research is conducted into its biological activities. Given its structural similarities to known pharmacologically active agents, it has been hypothesized that it could be developed into a treatment for conditions such as cancer, inflammation-related disorders, or infectious diseases. The unique combination of structural motifs may allow it to interact with multiple targets simultaneously, providing a synergistic effect that could improve treatment outcomes compared to single-target therapies.

Future research directions include further exploration of its mechanism of action through detailed biochemical assays and cellular studies. Investigating how this compound interacts with specific proteins or enzymes at an atomic level will provide valuable insights into its mode of action and help identify potential off-target effects that need to be addressed before clinical development can proceed.